5-(benzyloxy)-2-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)pyridin-4(1H)-one

• IUPAC Name: 5-phenylmethoxy-2-[4-[3-(trifluoromethyl)phenyl]piperazine-1-carbonyl]-1H-pyridin-4-one
• InChI: InChI=1S/C24H22F3N3O3/c25-24(26,27)18-7-4-8-19(13-18)29-9-11-30(12-10-29)23(32)20-14-21(31)22(15-28-20)33-16-17-5-2-1-3-6-17/h1-8,13-15H,9-12,16H2,(H,28,31)
• InChI Key: KRMSVDPFEZBHFG-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC(=C2)C(F)(F)F)C(=O)C3=CC(=O)C(=CN3)OCC4=CC=CC=C4
• Molecular Formula: C24H22F3N3O3
• Molecular Weight: 457.4 g/mol
• CAS No.: 1021212-89-4

Description

5-(benzyloxy)-2-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)pyridin-4(1H)-one is a useful research compound. Its molecular formula is C24H22F3N3O3 and its molecular weight is 457.453. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Derivative Formation

• The compound has been used in the synthesis of various derivatives. For instance, it has been involved in the creation of carboxamide derivatives through reactions with primary amines, such as benzylamine and cyclohexylamine, indicating its utility in generating structurally diverse compounds (Abdalha et al., 2011).

Antimicrobial Applications

• Some derivatives synthesized from similar compounds have shown antimicrobial activities. These derivatives were created through reactions with various ester ethoxycarbonylhydrazones and primary amines, suggesting potential antimicrobial applications for derivatives of this compound (Bektaş et al., 2007).

Anti-Inflammatory and Analgesic Properties

• Novel derivatives synthesized from similar compounds have exhibited anti-inflammatory and analgesic activities. This suggests potential therapeutic applications for derivatives of 5-(benzyloxy)-2-(4-(3-(trifluoromethyl)phenyl)piperazine-1-carbonyl)pyridin-4(1H)-one in treating inflammation and pain (Abu‐Hashem et al., 2020).

Application in Soluble Epoxide Hydrolase Inhibition

• Derivatives with similar structures have been identified as inhibitors of soluble epoxide hydrolase, an enzyme involved in various physiological processes. This implies potential pharmacological applications for derivatives of this compound in modulating enzyme activity related to diseases (Thalji et al., 2013).

Polymer Chemistry Applications

• The compound's derivatives have been utilized in polymer chemistry, particularly in the curing behaviors of epoxy resins. This implies its relevance in materials science and engineering for developing new polymeric materials (Lin et al., 2014).

Drug Delivery Systems

• Similar compounds have been used in drug delivery systems, particularly for lipophilic derivatives encapsulated in water-soluble cages. This suggests potential applications for this compound in targeted drug delivery and pharmacological research (Mattsson et al., 2010).